Cas no 136133-08-9 (Ellagic acid 7-O-beta-D-xylopyranoside-2,3,8-trimethyl ether)

Ellagic acid 7-O-beta-D-xylopyranoside-2,3,8-trimethyl ether is a chemically modified derivative of ellagic acid, characterized by the addition of a beta-D-xylopyranosyl group at the 7-position and methyl ether groups at the 2, 3, and 8 positions. This structural modification enhances its solubility and stability compared to the parent compound, making it more suitable for research applications in medicinal chemistry and pharmacology. The compound exhibits potential bioactivity due to its ellagic acid core, which is known for antioxidant and anti-inflammatory properties. Its defined structure allows for precise mechanistic studies, particularly in exploring structure-activity relationships in natural product derivatives.

Ellagic acid 7-O-beta-D-xylopyranoside-2,3,8-trimethyl ether structure

136133-08-9 structure

Product Name:Ellagic acid 7-O-beta-D-xylopyranoside-2,3,8-trimethyl ether

CAS No:136133-08-9

MF:C₂₂H₂₀O₁₂

MW:476.387007713318

CID:836897

PubChem ID:10838304

Update Time:2025-06-09

Ellagic acid 7-O-beta-D-xylopyranoside-2,3,8-trimethyl ether Chemical and Physical Properties

Names and Identifiers

- Ellagic acid 7-O-beta-D-xylopyranoside-2,3,8-trimethyl ether
- 3,7,8-Trimethoxy-5,10-dioxo-5,10-dihydrochromeno[5,4,3-cde]chrome n-2-yl β-D-xylopyranoside
- 3,7-DI-OMETHYLDUCHESIDE A
- 3,7-Di-O-methylducheside A
- [ "3", "7", "8-Tri-O-methylellagic acid 2-O-xyloside" ]
- 3
- CHEMBL490314
- CS-0017650
- HY-N1797
- [1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione,2,3,8-trimethoxy-7-(-D-xylopyranosyloxy)-
- AKOS032948689
- 6,7,14-trimethoxy-13-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-2,9-dioxatetracyclo[6.6.2.04,16.011,15]hexadeca-1(15),4,6,8(16),11,13-hexaene-3,10-dione
- 136133-08-9
- FS-10316
- DA-69897
- 6,7,14-TRIMETHOXY-13-{[(2S,3R,4S,5R)-3,4,5-TRIHYDROXYOXAN-2-YL]OXY}-2,9-DIOXATETRACYCLO[6.6.2.0?,(1)?.0(1)(1),(1)?]HEXADECA-1(15),4,6,8(16),11,13-HEXAENE-3,10-DIONE
- Inchi： 1S/C22H20O12/c1-28-10-4-7-12-13-8(21(27)33-18(12)16(10)29-2)5-11(17(30-3)19(13)34-20(7)26)32-22-15(25)14(24)9(23)6-31-22/h4-5,9,14-15,22-25H,6H2,1-3H3/t9-,14+,15-,22+/m1/s1
- InChI Key： QXQRDKINPINYFD-SCBIHCBJSA-N
- SMILES： O1C[C@H]([C@@H]([C@H]([C@@H]1OC1C=C2C(=O)OC3=C(C(=CC4C(=O)OC(C=1OC)=C2C=43)OC)OC)O)O)O

Computed Properties

Exact Mass: 476.09500
Monoisotopic Mass: 476.09547607g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 34
Rotatable Bond Count: 5
Complexity: 792
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 159Å²

Experimental Properties

Color/Form: Powder
Density: 1.6±0.1 g/cm3
Boiling Point: 804.2±65.0 °C at 760 mmHg
Flash Point: 283.0±27.8 °C
PSA: 167.26000
LogP: 0.33400
Vapor Pressure: 0.0±3.0 mmHg at 25°C

Ellagic acid 7-O-beta-D-xylopyranoside-2,3,8-trimethyl ether Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Ellagic acid 7-O-beta-D-xylopyranoside-2,3,8-trimethyl ether Pricemore >>

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